Cas no 2349-07-7 (Hexyl isobutyrate)

Hexyl isobutyrate Properties

Names and Identifiers

• Hexyl isobutyrate
• HEXYL-iso-BUTYRATE
• exyl isobutyrate
• hexyl 2-methylpropanoate
• Isobutyricacid, hexyl ester (7CI,8CI)
• 1-Hexyl isobutyrate
• Hexyl 2-methylpropionate
• Hexyl isobutanoate
• NSC 46108
• n-Hexyl iso-butyrate
• n-Hexyl isobutyrate
• Isobutyric acid, hexyl ester
• Propanoic acid, 2-methyl-, hexyl ester
• n-Hexyl isobutanoate
• Hexyl-2-methylpropionate
• Hexyl isobutyrate (natural)
• FEMA No. 3172
• 5FC79GHU69
• hexyl iso-butyrate
• caproyl isobutyrate
• 1-Hexanol isobutyrate
• Benzyl-Penicillinic acid
• (phenylmethyl)-Penicilli
• Hexyl 2-methylpropanoate
• +Expand

• MDL： MFCD00027297
• InChIKey： CYHBDKTZDLSRMY-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-4-5-6-7-8-12-10(11)9(2)3/h9H,4-8H2,1-3H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2075011

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 172.146
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.76590
• PSA: 26.30000
• Refractive Index: 1.413
• Boiling Point: 202.6°C (estimate)
• Melting Point: -78°C (estimate)
• Flash Point: 164 ºF
• FEMA: 3172
• Color/Form: Colorless liquid with fresh smell like apple pineapple
• Density: 0.86

Hexyl isobutyrate Security Information

• RTECS：NQ4695000
• WGK Germany：2

Hexyl isobutyrate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters